3-(benzyloxy)-N-(2-(thiophen-2-yl)ethyl)isoxazole-5-carboxamide

• IUPAC Name: 3-phenylmethoxy-N-(2-thiophen-2-ylethyl)-1,2-oxazole-5-carboxamide
• InChI: InChI=1S/C17H16N2O3S/c20-17(18-9-8-14-7-4-10-23-14)15-11-16(19-22-15)21-12-13-5-2-1-3-6-13/h1-7,10-11H,8-9,12H2,(H,18,20)
• InChI Key: KQDRADMTKBJUMA-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)COC2=NOC(=C2)C(=O)NCCC3=CC=CS3
• Molecular Formula: C17H16N2O3S
• Molecular Weight: 328.4 g/mol

Description

3-(benzyloxy)-N-(2-(thiophen-2-yl)ethyl)isoxazole-5-carboxamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is a member of the isoxazole family, which is known for its diverse biological activities. In

Scientific Research Applications

Heterocyclic Synthesis

A study by Mohareb et al. explored the synthesis of heterocyclic compounds including isoxazole derivatives through the coupling of diazo compounds with various nitrogen nucleophiles. This research highlighted the versatility of thiophene derivatives in the synthesis of complex heterocyclic frameworks, which are essential in drug discovery and materials science (Mohareb, Sherif, Gaber, Ghabrial, & Aziz, 2004).

Antimicrobial Evaluation

The work of Spoorthy et al. described the antimicrobial activity of thiophene-2-carboxylate derivatives, focusing on their potential as therapeutic agents against various bacterial strains. This study is crucial for developing new antibiotics in response to the growing problem of antibiotic resistance (Spoorthy, Kumar, Rani, & Ravindranath, 2021).

Carbonic Anhydrase Inhibition

Altug et al. investigated sulfonamide isoxazole compounds for their inhibitory activity against carbonic anhydrase II and VII. These enzymes are drug targets for conditions like glaucoma and neuropathic pain, showing the potential of thiophene-2-yl)ethyl)isoxazole-5-carboxamide derivatives in therapeutic applications (Altug, Güneş, Nocentini, Monti, Buonanno, & Supuran, 2017).

Crystal Structure and Molecular Interactions

Sharma et al. focused on the crystal structure analysis of thiophene-2-yl derivatives, providing insights into their molecular interactions and stability. Understanding these interactions is essential for the design of more effective and stable compounds in pharmaceuticals and materials science (Sharma, Subbulakshmi, Narayana, Sarojini, & Kant, 2016).